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Market Overview and Key Players

The global market for sodium bisulfite is significant and growing, driven by its use across various industries.

The table below summarizes the market outlook [1] [2].

Market Aspect

Details

Projected 2025 Global
Market Size

Projected 2033 Global
Market Size

CAGR (2025-2033)

Leading Regions

Leading Market Players

$16,200 Million [2]

$24,674 Million [2]

5.4% [2]

North America, Europe, and Asia-Pacific [1] [2]

BASF SE, Solvay Chemicals, Inc., Hydrite Chemical Co., Hawkins, and
Esseco UK, among others [1]
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Primary Energy Application: Oxygen Scavenging in

Boilers

In the energy sector, sodium bisulfite is primarily established as an oxygen scavenger to control corrosion in

boiler systems for power plants and heating facilities [3].

¢ Chemical Mechanism: It acts as a reducing agent, reacting with dissolved oxygen (O2) in boiler
feedwater to form a harmless salt, sodium bisulfate (NaHSOa) [3].

e The Reaction: 2 NaHSOs + O2 — 2 NaHSOa4 [3]

e Purpose: This process prevents pitting corrosion, a highly localized and destructive form of
corrosion that can lead to costly equipment failure and unplanned downtime [3].

Comparative Analysis of Oxygen Scavengers

The following table compares sodium bisulfite with other common oxygen scavengers, highlighting why it is

often the preferred choice.

Mechanism of

Key Disadvantages &

Oxygen Scavenger Key Advantages
yo 9 Action o g Risks

Sodium Bisulfite Chemical Cost-effective; safe Can increase total
reduction (as handling; industry dissolved solids [3].
above) standard for low/medium-

pressure boilers [3].
Catalyzed Sodium Chemical Fast reaction even atlow  Same as un-catalyzed
Bisulfite reduction temperatures; essential sulfite; requires careful

Hydrazine (N2Ha)

accelerated by
cobalt salts

Chemical
reduction to form
nitrogen and
water

for systems without a
deaerator [3].

Highly effective; volatile,
protecting condensate
lines [3].

dosage control [3].

Highly toxic and a
suspected carcinogen;
significant health and
safety risks [3].
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Mechanism of Key Disadvantages &
Oxygen Scavenger . Key Advantages .
Action Risks
Diethylhydroxylamine Chemical Excellent scavenger; More expensive; can break
(DEHA) reduction volatile, protecting down into ammonia, which
condensate lines [3]. is corrosive to copper
alloys [3].

Practical Implementation Guide

For researchers and engineers, here is a summary of the operational protocol for using sodium bisulfite.

o Dosage Calculation: The theoretical dosage is approximately 8 ppm of sodium bisulfite to remove
1 ppm of dissolved oxygen. The total feed is calculated as: Oxygen Demand (ppm Oz x 8) +
Target Residual [3].

e Target Residual: Maintain a sulfite residual of 30-60 ppm in the boiler water as a safety buffer, as per
industry best practice [3].

o Testing & Control: Daily testing with a sulfite drop test kit is essential. Unstable residuals can
indicate system leaks or metering pump issues [3].

¢ Product Purity: Use a product with a Certificate of Analysis (CoA) to ensure consistency and avoid
contaminants [3].

The workflow below illustrates the core operational process for using sodium bisulfite in a boiler system.
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Residual 30-60 ppm?

Yes
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Gaps in Current Data and Further Research

The search results revealed a lack of head-to-head experimental studies comparing the efficiency, reaction
kinetics, or by-product formation of different bisulfites under standardized conditions. A comprehensive

guide would require:

e Comparative Experimental Data: Studies directly measuring oxygen removal efficiency, reaction
rates at various temperatures, and the nature and quantity of breakdown products for different
bisulfites and alternatives.
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e Broader Application Analysis: While boiler corrosion is a key use, a full analysis would also explore
other potential energy industry applications, such as in flue gas desulfurization or as a reducing agent
in other chemical processes, for which data was not found.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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